Cas no 65237-05-0 (5-Amino-4-hydroxy-3-(1-sulfo-2-naphthalenyl)azonaphthalene-2,7-disulfonic Acid)

• Product name: 5-Amino-4-hydroxy-3-(1-sulfo-2-naphthalenyl)azonaphthalene-2,7-disulfonic Acid
• CAS No: 65237-05-0
• MF: C₂₀H₁₅N₃O₁₀S₃
• MW: 553.5422
• CID: 507564

5-Amino-4-hydroxy-3-(1-sulfo-2-naphthalenyl)azonaphthalene-2,7-disulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 5-amino-4-hydroxy-3-[2-(1-sulfo-2-naphthalenyl)diazenyl]-
• 5-Amino-4-hydroxy-3-[(1-sulfo-2-naphthalenyl)azo]naphthalene-2,7-disulfonic Acid
• 5-amino-4-hydroxy-3-[(1-sulpho-2-naphthyl)azo]naphthalene-2,7-disulphonic acid
• (3E)-5-amino-4-oxo-3-[(1-sulfonaphthalen-2-yl)hydrazono]-3,4-dihydronaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid, 5-amino-4-hydroxy-3-((1-sulfo-2-naphthalenyl)azo)-
• 2,7-Naphthalenedisulfonic acid, 5-amino-4-hydroxy-3-(2-(1-sulfo-2-naphthalenyl)diazenyl)-
• 5-Amino-4-hydroxy-3-((1-sulfo-2-naphthalenyl)azo)-2,7-naphthalenedisulfonic acid
• 5-Amino-4-hydroxy-3-((1-sulpho-2-naphthyl)azo)naphthalene-2,7-disulphonic acid
• 5-Amino-4-hydroxy-3-(1-sulfo-2-naphthalenyl)azonaphthalene-2,7-disulfonic Acid

• Inchi： InChI=1S/C20H15N3O10S3/c21-14-9-12(34(25,26)27)7-11-8-16(35(28,29)30)18(19(24)17(11)14)23-22-15-6-5-10-3-1-2-4-13(10)20(15)36(31,32)33/h1-9,24H,21H2,(H,25,26,27)(H,28,29,30)(H,31,32,33)/b23-22+
• InChI Key： AWWNMIDVRILOPQ-GHVJWSGMSA-N
• SMILES： C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)O)/N=N/C3=C(C4=C(C=C(C=C4C=C3S(=O)(=O)O)S(=O)(=O)O)N)O

Computed Properties

• Exact Mass: 552.99205
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 234.08